Cas no 7371-67-7 (dimethyl trans-cyclobutane-1,2-dicarboxylate)

• Product Name: dimethyl trans-cyclobutane-1,2-dicarboxylate
• CAS No: 7371-67-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00799402
• CID: 542071
• PubChem ID: 12468488
• Update Time: 2025-04-19

dimethyl trans-cyclobutane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedicarboxylic acid, dimethyl ester, trans-
• Dimethyl trans-(+)-1,2-cyclobutanedicarboxylate
• dimethyl trans-cyclobutane-1,2-dicarboxylate
• 1,2-Cyclobutanedicarboxylic acid 1,2-dimethyl ester
• MFCD17976566
• Cyclobutane-1,2-dicarboxylic acid dimethyl ester,trans
• SCHEMBL2965074
• (1R,2R)-dimethyl cyclobutane-1,2-dicarboxylate
• Dimethyl (1R,2R)-cyclobutane-1,2-dicarboxylate
• 7371-67-7
• dimethyl trans-(1R,2R)-cyclobutane-1,2-dicarboxylate
• P19734
• DTXSID60499451
• trans-1,2-Dimethyl-cyclobutane-1,2-dicarboxylate
• trans-Dimethyl cyclobutane-1,2-dicarboxylate
• CS-0057108
• 79120-94-8
• AS-78551
• MFCD00799402
• AKOS024389655
• P19729
• 1,2-dimethyl (1R,2R)-cyclobutane-1,2-dicarboxylate

• MDL： MFCD00799402
• Inchi： 1S/C8H12O4/c1-11-7(9)5-3-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： WEPHXFVXUXMCLE-PHDIDXHHSA-N
• SMILES： O(C)C([C@@H]1CC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1276
• Boiling Point: 225°C (estimate)
• Refractive Index: 1.4450 (estimate)
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives